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TEAC Storage & Handling Conditions

Proper storage of TEAC reagents and samples is crucial for maintaining assay validity and reproducibility.

The table below summarizes key condition guidelines derived from current research.

Component
Recommended
Storage Condition

Key Findings & Rationale

Green
Tea/Polyphenol-Rich
Samples [1]

-20°C (in opaque,
sealed packaging)

Preserves tea polyphenols, catechins (EGCG,
GCG), and flavonoids significantly better than room

temperature or 40°C. Prevents oxidative
degradation of antioxidants [1].

Carotenoid Samples
[2]

N/A (Assay condition
dependent)

Note: Lipophilic antioxidants are highly sensitive to
assay solvent. Aggregation in aqueous medium can

artificially lower measured TEAC values [2].

General Antioxidant
Principles [3]

Cool, dry, dark place;

often +4°C or -20°C

Antioxidants are often sensitive to oxidation, higher

temperatures, and light, which can accelerate
degradation and reduce antioxidant capacity [3].
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This section provides a generalized protocol for the ABTS⁺• TEAC assay, adaptable for various antioxidants.

The workflow involves creating the radical cation, measuring the standard, and analyzing samples [2] [3].

Start Assay

Prepare ABTS⁺• Stock Solution

Dilute ABTS⁺• to Working Solution
(Adjust to Abs ~0.70 at 734 nm)

PrepTrolux

Prepare Trolox Standard Solutions

Measure Trolox Standard Curve

Prepare Sample Extract
(Pay attention to solvent system)

Measure Sample Scavenging

Calculate TEAC Value
from Standard Curve

End
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Detailed Experimental Steps

ABTS⁺• Stock Solution Generation

Chemically generate the radical cation by reacting ABTS with potassium persulfate [3].

Incubate the mixture in the dark at room temperature for 12-16 hours to allow for complete
radical formation. This stock solution is stable and can be stored protected from light for a few

days.

Working Solution Preparation & Standard Curve

Dilute the ABTS⁺• stock solution with a suitable buffer (e.g., phosphate-buffered saline, PBS)

until its absorbance at 734 nm is approximately 0.70 (±0.02).
Prepare a series of Trolox standard solutions in the same solvent that will be used for the

samples (e.g., ethanol, methanol, or aqueous-organic mixtures).
Mix each Trolox standard with the ABTS⁺• working solution and measure the decrease in

absorbance after a fixed time (e.g., 6 minutes). Plot the inhibition percentage vs. Trolox
concentration to create a standard curve.

Sample Preparation & Analysis (Critical Considerations)

Solvent System: The choice of solvent is critical, especially for lipophilic antioxidants like

carotenoids. Purely aqueous solvents can cause antioxidant aggregation, altering measured
TEAC values. Using auxiliary organic solvents (e.g., acetone, ethanol) in the final reaction

mixture is common to maintain solubility [2].
Assay Execution: Mix the prepared sample with the ABTS⁺• working solution and measure the

absorbance decrease at 734 nm after the same fixed time used for the standard curve.
Calculation: Calculate the scavenging percentage of the sample and use the Trolox standard

curve to express the activity as Trolox Equivalents (e.g., μmol TE/g sample or μmol TE/μmol
compound).
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Common Problem:
Unexpectedly Low or

Inconsistent TEAC Values

Check Sample Solubility
and Solvent System

Check Storage Conditions
of Samples/Reagents

For Lipophilic Compounds:
Investigate Aggregation

Lipophilic compounds may aggregate
in aqueous assay medium, reducing

apparent antioxidant capacity.

Antioxidant degradation due to
improper storage (heat, light, oxygen)

can lower activity.

Small, nano-sized assemblies can
sometimes show higher activity

than monomers or large aggregates.

Action: Optimize final concentration
of organic solvent in the assay
mixture to prevent aggregation.

Action: Store samples at -20°C or below.
Ensure ABTS⁺• solution is fresh

and protected from light.

Action: Systematically vary solvent
composition to control aggregate

size and type for consistent results.
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Key Insights for Researchers

Interpreting Carotenoid Results: Be aware that the measured TEAC value for carotenoids is not an
intrinsic property but is highly dependent on the assay's solvent environment and the resulting

physical state (monomer vs. aggregate) of the compound [2].
Methodological Limitations: The TEAC assay is one of many in vitro antioxidant tests. No single

assay can fully capture the complex antioxidant behavior in biological systems. It is advisable to use
multiple assays (e.g., ORAC, FRAP) to build a more comprehensive antioxidant profile [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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